Povidone iodine

Description

Povidone-iodine (PVP-I), also known as iodopovidone, is a widely used antiseptic for skin disinfection before and after surgery . It serves to disinfect the hands of healthcare providers and the skin of patients, and it can also be used for minor wounds . Available over the counter under various brand names, including Betadine, it can be applied to the skin as a liquid, ointment, or powder . Povidone-iodine is a chemical complex of povidone, hydrogen iodide, and elemental iodine, with the recommended solution containing 10% povidone and 1% total titratable iodine . It functions by releasing iodine, which kills a range of microorganisms .

Povidone-iodine is a broad-spectrum antiseptic for topical application in preventing wound infection . It is suitable for first aid on minor cuts, burns, abrasions, and blisters . PVP-I's longer-lasting antiseptic effects, compared to tincture of iodine, are due to its slow absorption via soft tissue, making it useful for extended surgeries . It is also used for pre- and post-operative skin cleansing, treating and preventing infections in wounds, ulcers, cuts, and burns, and treating infections in decubitus and stasis ulcers, as well as vaginitis . Povidone iodine exhibits strong pharmacological activity against various microorganisms, including Staphylococcus aureus, Neisseria gonorrhoeae, Pseudomonas aeruginosa, and certain viruses .

Povidone-iodine acts as a carrier of iodine, which is the active component that mediates microbicidal actions . Free iodine quickly penetrates the cell walls of microorganisms, disrupting protein and nucleic acid structure and synthesis, leading to cell death . While not fully understood, iodine is thought to inhibit vital bacterial cellular mechanisms, oxidizing nucleotides, fatty acids, or amino acids in bacterial cell membranes and disrupting cytosolic enzymes . Chlorhexidine is another antiseptic that is almost twice as effective in preventing infection after surgery with a similar to lower risk of adverse events .

• CAS No.: 25655-41-8
• Product Name: Povidone iodine
• Molecular Formula: C6H9I2NO
• Molecular Weight: 364.95 g/mol
• IUPAC Name: 1-ethenylpyrrolidin-2-one;molecular iodine
• Standard InChI: InChI=1S/C6H9NO.I2/c1-2-7-5-3-4-6(7)8;1-2/h2H,1,3-5H2
• Standard InChIKey: CPKVUHPKYQGHMW-UHFFFAOYSA-N
• SMILES: C=CN1CCCC1=O.II
• Canonical SMILES: C=CN1CCCC1=O.II
• Synonyms: Alphadine; Alphadines; Betadine; Betadines; Betaisodona; Disadine; Disadines; Isodine; Isodines; Pharmadine; Pharmadines; Polyvinylpyrrolidone Iodine; Polyvinylpyrrolidone Iodines; Povidone Iodine; Povidone-Iodine; Povidone-Iodines; Providine; Providines; PVP Iodine; PVP-I; PVP-Iodine; PVP-Iodines
• Reference: Sebe, I., Szabó, B., Nagy, Z. K., Szabó, D., Zsidai, L., Kocsis, B., & Zelkó, R. (2013). Polymer structure and antimicrobial activity of polyvinylpyrrolidone-based iodine nanofibers prepared with high-speed rotary spinning technique. International Journal of Pharmaceutics, 458(1), 99–103. doi:10.1016/j.ijpharm.2013.10.011
• PubChem Compound: 410087
• Last Modified: Sep 13 2023